2-Hydroxy-1,4-benzoquinone

Description

2-Hydroxy-1,4-benzoquinone, also known as hydroxy-para-benzoquinone, is an organic compound with the molecular formula $C_6H_4O_3$. It is derived from 1,4-benzoquinone by replacing one hydrogen atom with a hydroxyl (OH) group . As one of the simplest hydroxyquinones, it is also referred to as 2-hydroxycyclohexa-2,5-diene-1,4-dione, according to IUPAC nomenclature, though the "2-" prefix is often considered superfluous .

This compound is created through the reaction of 1,4-benzoquinone with hydrogen peroxide and emerges as a byproduct in the metabolism of phenols like 1,2,4-benzenetriol . Enzymes such as 1,2,4-benzenetriol dehydrogenase and hydroxybenzoquinone reductase play a role in its creation and conversion . It participates in various chemical reactions, including oxidation, reduction, and substitution. It can be oxidized to form 1,4-benzoquinone, reduced back to hydroquinone, or undergo substitution with secondary amines or thiols.

2-Hydroxy-1,4-benzoquinone exhibits antioxidant, antimalarial, antibacterial, and antitumor activities. It is used in scientific research for various applications, including as a precursor in synthesizing organic compounds and dyes, studying phenol metabolism, and investigating potential anti-HIV properties. Similar compounds include 1,4-benzoquinone, which lacks the hydroxyl group, 2,5-dihydroxy-1,4-benzoquinone, which contains an additional hydroxyl group, and 2-hydroxy-9,10-anthraquinone, a larger quinone with different biological activities.

• CAS No.: 2474-72-8
• Product Name: 2-Hydroxy-1,4-benzoquinone
• Molecular Formula: C6H4O3
• Molecular Weight: 124.09 g/mol
• IUPAC Name: 2-hydroxycyclohexa-2,5-diene-1,4-dione
• Standard InChI: InChI=1S/C6H4O3/c7-4-1-2-5(8)6(9)3-4/h1-3,9H
• Standard InChIKey: GPLIMIJPIZGPIF-UHFFFAOYSA-N
• SMILES: C1=CC(=O)C(=CC1=O)O
• Canonical SMILES: C1=CC(=O)C(=CC1=O)O
• Purity: > 95%
• Synonyms: 2-Hydroxy-1,4-Benzoquinone; 2-Hydroxy-P-Benzoquinone; 2,5-Cyclohexadiene-1,4-Dione, 2-Hydroxy-; hydroxy-para-benzoquinone
• PubChem Compound: 151011
• Last Modified: Aug 15 2023